N-[5-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: N-[5-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C14H13F3N4O3S2/c1-2-10(22)19-12-20-21-13(26-12)25-7-11(23)18-8-3-5-9(6-4-8)24-14(15,16)17/h3-6H,2,7H2,1H3,(H,18,23)(H,19,20,22)
• InChI Key: FMDKGBPDFAFASJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C14H13F3N4O3S2
• Molecular Weight: 406.4 g/mol

Description

N-[5-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide is a useful research compound. Its molecular formula is C14H13F3N4O3S2 and its molecular weight is 406.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives of this compound and related structures have been extensively studied, with researchers developing novel methodologies for their preparation. These compounds have been synthesized to explore their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, as detailed in a study by Küçükgüzel et al. (2013), which investigated celecoxib derivatives exhibiting a range of biological activities without significant gastric toxicity (Küçükgüzel et al., 2013).

Insecticidal Activity

Research into the compound's structural analogs has also revealed its potential in the development of novel insecticides. Studies on sulfoxaflor, a compound with a similar functional group, demonstrated broad-spectrum efficacy against sap-feeding pests, presenting a new class of insect control agents. This is highlighted in research by Zhu et al. (2011), which elucidates sulfoxaflor's unique mode of action and efficacy against pests resistant to existing insecticides (Zhu et al., 2011).

Antimicrobial and Antidiabetic Activities

Further investigations have explored the antimicrobial and antidiabetic potential of related thiadiazole derivatives. Faidallah et al. (2011) synthesized fluorinated triazole and benzenesulfonyl urea/thiourea derivatives, showing promising antimicrobial and mild antidiabetic activities (Faidallah et al., 2011). Similarly, the design and synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives demonstrated effective antimicrobial and antiproliferative properties, as reported by Abd El-Gilil (2019) (Abd El-Gilil, 2019).

Anticancer and Enzyme Inhibition

The compound's derivatives have also been evaluated for their anticancer activities and enzyme inhibition capabilities. Shukla et al. (2012) discussed the synthesis of BPTES analogs as glutaminase inhibitors, highlighting their potential in cancer treatment (Shukla et al., 2012). Another study by Nazir et al. (2018) focused on the synthesis of indole-based oxadiazole scaffolds with potent urease inhibitory activity, suggesting their application in therapeutic interventions (Nazir et al., 2018).